Cas no 2137559-66-9 (4-phenyl-1,3-oxazinane)
4-phenyl-1,3-oxazinane Chemical and Physical Properties
Names and Identifiers
-
- 4-phenyl-1,3-oxazinane
- Dapoxetine Impurity 79
-
- Inchi: 1S/C10H13NO/c1-2-4-9(5-3-1)10-6-7-12-8-11-10/h1-5,10-11H,6-8H2
- InChI Key: XVACPNIMOZAZCJ-UHFFFAOYSA-N
- SMILES: O1CCC(C2=CC=CC=C2)NC1
Computed Properties
- Exact Mass: 163.099714038g/mol
- Monoisotopic Mass: 163.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 21.3Ų
4-phenyl-1,3-oxazinane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-716306-0.05g |
4-phenyl-1,3-oxazinane |
2137559-66-9 | 95.0% | 0.05g |
$101.0 | 2025-03-21 | |
| Enamine | EN300-716306-0.1g |
4-phenyl-1,3-oxazinane |
2137559-66-9 | 95.0% | 0.1g |
$152.0 | 2025-03-21 | |
| Enamine | EN300-716306-0.25g |
4-phenyl-1,3-oxazinane |
2137559-66-9 | 95.0% | 0.25g |
$216.0 | 2025-03-21 | |
| Enamine | EN300-716306-0.5g |
4-phenyl-1,3-oxazinane |
2137559-66-9 | 95.0% | 0.5g |
$407.0 | 2025-03-21 | |
| Enamine | EN300-716306-1.0g |
4-phenyl-1,3-oxazinane |
2137559-66-9 | 95.0% | 1.0g |
$528.0 | 2025-03-21 | |
| Enamine | EN300-716306-2.5g |
4-phenyl-1,3-oxazinane |
2137559-66-9 | 95.0% | 2.5g |
$1034.0 | 2025-03-21 | |
| Enamine | EN300-716306-5.0g |
4-phenyl-1,3-oxazinane |
2137559-66-9 | 95.0% | 5.0g |
$1530.0 | 2025-03-21 | |
| Enamine | EN300-716306-10.0g |
4-phenyl-1,3-oxazinane |
2137559-66-9 | 95.0% | 10.0g |
$2269.0 | 2025-03-21 | |
| Enamine | EN300-716306-50.0mg |
4-phenyl-1,3-oxazinane |
2137559-66-9 | 95.0% | 50.0mg |
$101.0 | 2025-02-19 | |
| Enamine | EN300-716306-100.0mg |
4-phenyl-1,3-oxazinane |
2137559-66-9 | 95.0% | 100.0mg |
$152.0 | 2025-02-19 |
4-phenyl-1,3-oxazinane Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 4-phenyl-1,3-oxazinane
Professional Introduction to Compound with CAS No. 2137559-66-9 and Product Name: 4-phenyl-1,3-oxazinane
The compound with the CAS number 2137559-66-9 and the product name 4-phenyl-1,3-oxazinane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This heterocyclic compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The 4-phenyl-1,3-oxazinane core structure combines a phenyl group with an oxazine ring, creating a molecule with distinct chemical and biological properties that make it a valuable candidate for further exploration.
In recent years, the study of heterocyclic compounds has seen remarkable progress, particularly in understanding their role in biological systems. The 4-phenyl-1,3-oxazinane molecule is no exception, as its structural features suggest possible interactions with biological targets that could be exploited for therapeutic purposes. The presence of the phenyl group enhances the molecule's lipophilicity, which is often a desirable trait in drug candidates due to improved membrane permeability. Additionally, the oxazine ring introduces a rigid structure that can stabilize certain pharmacophores, making it an attractive scaffold for designing novel compounds.
One of the most compelling aspects of 4-phenyl-1,3-oxazinane is its versatility in chemical modification. The oxazine ring can undergo various functionalization reactions, allowing chemists to tailor the molecule's properties for specific applications. For instance, introducing additional substituents at the 2-position of the oxazine ring or at the para position of the phenyl group can significantly alter the compound's reactivity and binding affinity. These modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and target specificity.
Recent research has highlighted the potential of 4-phenyl-1,3-oxazinane in addressing various therapeutic challenges. Studies have demonstrated its ability to interact with enzymes and receptors involved in metabolic pathways, making it a promising candidate for treating conditions related to metabolic disorders. Furthermore, preliminary investigations suggest that this compound may exhibit anti-inflammatory properties by modulating signaling pathways associated with inflammation. These findings underscore the importance of exploring 4-phenyl-1,3-oxazinane as a lead compound for developing new treatments.
The synthesis of 4-phenyl-1,3-oxazinane presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to access this compound more efficiently. For example, transition metal-catalyzed reactions have been employed to facilitate the formation of the oxazine ring, while palladium-catalyzed cross-coupling reactions have been used to introduce the phenyl group. These techniques not only streamline the synthesis but also allow for greater control over regioselectivity and stereoselectivity.
In addition to its pharmaceutical applications, 4-phenyl-1,3-oxazinane has shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as a component in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The rigid structure of the oxazine ring contributes to thermal stability, which is essential for these applications. Moreover, the phenyl group can be functionalized to enhance charge transport properties, further expanding the compound's utility in advanced materials.
The future direction of research on 4-phenyl-1,3-oxazinane is likely to focus on expanding its chemical space through innovative synthetic strategies. By leveraging computational chemistry and high-throughput screening techniques, researchers can rapidly identify novel derivatives with enhanced biological activity. Additionally, exploring its interactions with complex biological systems will be crucial for understanding its potential therapeutic applications fully. Collaborative efforts between chemists and biologists will be essential in translating these findings into tangible benefits for patients.
In conclusion,4-phenyl-1,3-oxazinane (CAS No. 2137559-66-9) is a versatile and promising compound with significant potential in pharmaceuticals and materials science. Its unique structural features and chemical properties make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule,4-phenyl-1,3-oxtainanewill undoubtedly play a vital role in advancing scientific knowledge and developing innovative solutions across multiple disciplines.
2137559-66-9 (4-phenyl-1,3-oxazinane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)